Cas no 2228667-79-4 (2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol)

• Product Name: 2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol
• CAS No: 2228667-79-4
• MF: C₉H₉F₃O₄
• MW: 238.160573720932
• CID: 5870592
• PubChem ID: 165898327
• Update Time: 2025-09-23

2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol
• EN300-1974430
• 2228667-79-4

• Inchi： 1S/C9H9F3O4/c10-9(11,12)8(16)3-5-6(14)1-4(13)2-7(5)15/h1-2,8,13-16H,3H2
• InChI Key： RXKACKRVCHWDGJ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC(=CC=1O)O)O)O)(F)F

Computed Properties

• Exact Mass: 238.04529325g/mol
• Monoisotopic Mass: 238.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol

Research Briefing on 2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol (CAS: 2228667-79-4): Recent Advances and Applications

The compound 2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol (CAS: 2228667-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated bioactive molecules. The trifluoro-hydroxypropyl moiety, combined with the benzene-1,3,5-triol core, imparts distinct physicochemical properties, including enhanced metabolic stability and improved membrane permeability. These characteristics make it a promising candidate for the development of novel therapeutics targeting oxidative stress-related diseases and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a potent antioxidant. Researchers utilized in vitro assays to show that 2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol exhibits superior free radical scavenging activity compared to traditional phenolic antioxidants. The study further elucidated its mechanism of action, revealing a unique redox cycling behavior facilitated by the trifluoromethyl group.

In the realm of antimicrobial research, preliminary investigations have shown promising results against drug-resistant bacterial strains. The compound's ability to disrupt bacterial cell wall synthesis, coupled with its low cytotoxicity profile in mammalian cells, positions it as a potential lead compound for next-generation antibiotics. Current research efforts are focused on optimizing its pharmacokinetic properties through structural modifications.

The synthetic accessibility of 2228667-79-4 has been significantly improved through recent methodological advances. A 2024 publication in Organic Letters described a novel catalytic asymmetric synthesis route that achieves >90% enantiomeric excess, addressing previous challenges in stereocontrol. This development is particularly important given the growing recognition of the significance of chirality in biological activity.

Ongoing clinical investigations are exploring the compound's potential in neurodegenerative diseases. Preclinical models of Alzheimer's disease have shown that derivatives of 2-(3,3,3-trifluoro-2-hydroxypropyl)benzene-1,3,5-triol can effectively cross the blood-brain barrier and reduce amyloid-beta aggregation. These findings have spurred interest from several pharmaceutical companies, with two investigational new drug applications currently in preparation.

From a safety perspective, recent toxicological studies indicate a favorable profile for this compound. The trifluoro-hydroxypropyl group appears to mitigate some of the hepatotoxicity concerns associated with traditional polyhydroxy benzene derivatives, while maintaining therapeutic efficacy. This improved safety window enhances its potential for clinical translation.

Looking forward, researchers anticipate that 2228667-79-4 and its derivatives will play an increasingly important role in medicinal chemistry. The compound's versatility as a building block for fluorinated pharmaceuticals, combined with its intrinsic bioactivity, makes it a valuable asset in the development of treatments for complex diseases. Future research directions include exploring its applications in targeted drug delivery systems and as a molecular scaffold for fragment-based drug discovery.